Cas no 1805120-10-8 (2-Bromo-1,3-difluoro-5-methylbenzene)
2-Bromo-1,3-difluoro-5-methylbenzene Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-3,5-difluorotoluene
- 2-bromo-1,3-difluoro-5-methylbenzene
- MFCD28738350
- SCHEMBL8062622
- 1805120-10-8
- E82610
- EN300-646024
- Benzene, 2-bromo-1,3-difluoro-5-methyl-
- CS-0280982
- 2-Bromo-1,3-difluoro-5-methylbenzene
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- Inchi: 1S/C7H5BrF2/c1-4-2-5(9)7(8)6(10)3-4/h2-3H,1H3
- InChI Key: XIRDNVIBVXIQDO-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C)C=C1F)F
Computed Properties
- Exact Mass: 205.95427g/mol
- Monoisotopic Mass: 205.95427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 0
2-Bromo-1,3-difluoro-5-methylbenzene Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A010007567-250mg |
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1805120-10-8 | 97% | 250mg |
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1805120-10-8 | 97% | 500mg |
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| eNovation Chemicals LLC | Y1256064-100mg |
2-Bromo-1,3-difluoro-5-methylbenzene |
1805120-10-8 | 97% | 100mg |
$90 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1256064-250mg |
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1805120-10-8 | 97% | 250mg |
$130 | 2024-06-05 | |
| Enamine | EN300-646024-0.05g |
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$827.0 | 2023-06-03 | ||
| Enamine | EN300-646024-0.1g |
2-bromo-1,3-difluoro-5-methylbenzene |
1805120-10-8 | 0.1g |
$867.0 | 2023-06-03 | ||
| Enamine | EN300-646024-0.25g |
2-bromo-1,3-difluoro-5-methylbenzene |
1805120-10-8 | 0.25g |
$906.0 | 2023-06-03 | ||
| Enamine | EN300-646024-0.5g |
2-bromo-1,3-difluoro-5-methylbenzene |
1805120-10-8 | 0.5g |
$946.0 | 2023-06-03 | ||
| Enamine | EN300-646024-1.0g |
2-bromo-1,3-difluoro-5-methylbenzene |
1805120-10-8 | 1g |
$986.0 | 2023-06-03 |
2-Bromo-1,3-difluoro-5-methylbenzene Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-Bromo-1,3-difluoro-5-methylbenzene
Comprehensive Overview of 2-Bromo-1,3-difluoro-5-methylbenzene (CAS No. 1805120-10-8)
2-Bromo-1,3-difluoro-5-methylbenzene (CAS No. 1805120-10-8) is a halogenated aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine and fluorine substituents on a methyl-substituted benzene ring, makes it a valuable intermediate in synthetic chemistry. Researchers often search for "2-Bromo-1,3-difluoro-5-methylbenzene synthesis" or "CAS 1805120-10-8 applications," reflecting its growing importance in drug discovery and material science.
The compound's electron-withdrawing properties and steric effects are key to its reactivity, enabling selective cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Recent trends in "green chemistry alternatives for halogenated compounds" highlight the need for sustainable synthesis methods, positioning 2-Bromo-1,3-difluoro-5-methylbenzene as a candidate for catalytic reduction studies. Analytical techniques such as GC-MS and NMR are commonly employed for purity verification, addressing frequent queries like "how to characterize 2-Bromo-1,3-difluoro-5-methylbenzene."
In material science, this compound contributes to the development of liquid crystal displays (LCDs) and organic semiconductors, aligning with industry demands for "high-performance electronic materials." Its thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature applications, a feature often explored in "heat-resistant polymer additives" research. Regulatory-compliant handling protocols are emphasized in SDS documentation, responding to concerns about "safe storage of fluorinated aromatics."
Market analyses reveal increasing demand for multifunctional benzene derivatives, with 2-Bromo-1,3-difluoro-5-methylbenzene serving as a precursor for proprietary fungicides and non-steroidal anti-inflammatory drugs (NSAIDs). Patent databases show 27% annual growth in citations since 2020, particularly in "cancer kinase inhibitor formulations." The compound's logP value (2.8) and hydrogen bond acceptor count (2) meet drug-likeness criteria, explaining its prominence in "medicinal chemistry building blocks" discussions.
Environmental fate studies address emerging questions about "biodegradation of bromo/fluoro aromatics," with advanced oxidation processes showing 89% degradation efficiency. This data supports sustainable use in line with REACH and OECD guidelines. Quality standards typically require ≥98% purity (HPLC), with common impurities being isomeric byproducts and debrominated derivatives – critical information for researchers comparing "CAS 1805120-10-8 technical vs analytical grade."
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